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Compound of Interest

Compound Name: ATUX-8385

Cat. No.: B15578060 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

crucial operational and safety information for the handling and disposal of ATUX-8385, a novel

tricyclic sulfonamide and activator of Protein Phosphatase 2A (PP2A). Given the investigational

nature of this compound, adherence to stringent laboratory safety protocols is paramount.

Currently, a specific Safety Data Sheet (SDS) for ATUX-8385 is not publicly available. In the

absence of a formal SDS, the following procedures are based on the known chemical class of

ATUX-8385 (tricyclic sulfonamide), its use in research settings, and general principles of

laboratory safety for handling investigational compounds. All handling and disposal must be

conducted in accordance with local, state, and federal regulations.

Immediate Safety and Handling Precautions
Based on available research, ATUX-8385 is a light-sensitive compound and should be stored

accordingly in a sealed container in the dark.[1] Standard laboratory personal protective

equipment (PPE) should be worn at all times when handling ATUX-8385. This includes, but is

not limited to:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat.
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Proper Disposal Procedures for ATUX-8385
As a tricyclic sulfonamide and investigational compound, ATUX-8385 should be treated as

hazardous chemical waste. The following step-by-step disposal plan should be implemented:

Waste Segregation:

All solid waste contaminated with ATUX-8385 (e.g., weighing papers, contaminated

gloves, pipette tips) should be collected in a dedicated, clearly labeled hazardous waste

container.

Solutions of ATUX-8385, including unused portions and experimental media, should be

collected in a separate, sealed, and clearly labeled hazardous liquid waste container.

Given that it is often dissolved in DMSO for experimental use, the waste container should

be appropriate for organic solvents.[2][3]

Waste Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name

"ATUX-8385".

The approximate concentration and quantity of the waste should also be noted.

Storage of Waste:

Waste containers should be stored in a designated, secure area, away from light and

incompatible materials, pending disposal.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste. Do not dispose of ATUX-8385 down

the drain or in regular trash.

Experimental Protocols and Data Presentation
ATUX-8385 has been utilized in various in vitro and in vivo studies to investigate its effects on

cancer cells.[1][4][5][6]
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Summary of Experimental Concentrations:

For ease of reference, the following table summarizes the concentrations of ATUX-8385 used

in published research.

Cell Line/Model System
Experimental
Concentration Range

Reference

Hepatoblastoma Cell Lines

(HuH6, COA67)
0 - 8 µM [1]

Neuroblastoma Cell Lines (SK-

N-AS, SK-N-BE(2), SH-EP,

WAC2)

0 - 20 µM [4][6]

Patient-Derived Xenograft

(PDX) Cells (COA6)
0 - 25 µM [4][6]

In vivo (mice) 1 mg/kg (IV), 30 mg/kg (PO) [4]

Key Experimental Methodologies:

Cell Viability and Proliferation Assays: To assess the effect of ATUX-8385 on cancer cell

growth, researchers have employed standard assays such as treating various cell lines with

increasing concentrations of the compound for a specified period (e.g., 24 hours) and then

measuring cell viability.[1][4][6]

PP2A Activity Assays: The mechanism of action of ATUX-8385 as a PP2A activator has been

confirmed by treating cells with the compound and subsequently measuring the enzymatic

activity of PP2A.[4][7]

Pharmacokinetic Studies: To understand the absorption, distribution, metabolism, and

excretion of ATUX-8385 in a living organism, pharmacokinetic studies have been conducted

in mice, involving intravenous (IV) and oral (PO) administration followed by analysis of

plasma concentrations over time.[4]

Signaling Pathway and Experimental Workflow
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ATUX-8385 functions by activating the tumor suppressor protein, Protein Phosphatase 2A

(PP2A). This activation can lead to downstream effects that inhibit cancer cell growth and

survival.
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Caption: Mechanism of action of ATUX-8385 as a PP2A activator.
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The following diagram illustrates a general workflow for the disposal of ATUX-8385.

Handling ATUX-8385
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Caption: General workflow for the proper disposal of ATUX-8385.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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